Cas no 13362-28-2 (2-aminopyridine-4-carboxylic acid)

• Product Name: 2-aminopyridine-4-carboxylic acid
• CAS No: 13362-28-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00233714
• CID: 49196
• PubChem ID: 125307823
• Update Time: 2025-08-01

2-aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-pyridinecarboxylic acid
• 2-AMINOPYRIDINE-4-CARBOXYLATE
• 2-AMINOPYRIDINE-4-CARBOXYLIC ACID
• CHEMBRDG-BB 4015121
• RARECHEM AL BO 2405
• 2-AMINO-4-PYRIDINECARBOXYLIC ACID AMIDE
• 4-Pyridinecarboxylicacid,2-amino-(9CI)
• 2-Aminoisonicotinic Acid
• 2-Amino-isonicotinic acid
• 2-AMinopyridine-4-carboxylic
• 2-aMinopyridin-4-carboxylic acid
• 2-aMinopyridine-4-carbo×ylic acid
• 2-AMinoisonicotinic Acid, 95+%
• 2-Amino-4-Pyridine Carboxylic Acid
• 2-Amino isonicotinic acid
• 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-
• NSC127962
• PubChem2426
• 2-Aminoisonicotinicacid
• KSC174M9J
• Jsp002052
• QMKZZQPPJRWDED-UHFFFAOYSA-N
• BH360
• AC-2887
• W-200105
• GEO-00202
• A15200
• SCHEMBL220538
• SY003258
• 13362-28-2
• MFCD00233714
• AM20050773
• FT-0636878
• EN300-78505
• CS-D1172
• AKOS000214130
• BDBM50121998
• PS-4089
• DTXSID40299072
• CHEMBL3322866
• AH-011/25003862
• BCP00191
• 2-Amino-4-PyridinecarboxylicAcid
• PB19872
• NSC-127962
• BP-10924
• 2-Amino-isonicotinic acid, AldrichCPR
• A2332
• pyridine, 2-amino-4-carboxy-
• BBL009435
• DB-012064
• STK729388
• 2-aminopyridine-4-carboxylic acid

• MDL： MFCD00233714
• Inchi： 1S/C6H6N2O2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H2,7,8)(H,9,10)
• InChI Key： QMKZZQPPJRWDED-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)N)=O
• BRN： 3156

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.2
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.4170
• Melting Point: 290°C(lit.)
• Boiling Point: 498.5 °C at 760 mmHg
• Flash Point: 498.5 °C at 760 mmHg
• Refractive Index: 1.649
• PSA: 76.21000
• LogP: 0.94320
• Solubility: Not determined

2-aminopyridine-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280G,P305
  P351
  P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-aminopyridine-4-carboxylic acid

Comprehensive Overview of 2-Aminopyridine-4-carboxylic Acid (CAS No. 13362-28-2): Properties, Applications, and Research Insights

2-Aminopyridine-4-carboxylic acid (CAS No. 13362-28-2) is a versatile organic compound with a molecular formula of C₆H₆N₂O₂. This heterocyclic derivative combines the structural features of pyridine and carboxylic acid, making it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and material science. Its unique amino and carboxyl functional groups enable diverse chemical modifications, driving interest in drug discovery and biochemical research.

Recent studies highlight the compound's role in designing small-molecule inhibitors and metal-organic frameworks (MOFs). Researchers are exploring its potential in catalysis and supramolecular chemistry, addressing trending topics like green chemistry and sustainable synthesis. The demand for 2-aminopyridine-4-carboxylic acid derivatives has surged due to their applications in bioconjugation and fluorescence labeling, aligning with the growing focus on bioimaging technologies.

From a synthetic perspective, 13362-28-2 serves as a precursor for N-heterocyclic scaffolds, frequently appearing in patents for kinase inhibitors and antiviral agents. Its zwitterionic nature enhances solubility in polar solvents, a property leveraged in formulation optimization—a hot topic in pharmacokinetics discussions. Analytical techniques like HPLC-MS and NMR are critical for characterizing its purity, as impurities may affect downstream cross-coupling reactions.

Environmental scientists are investigating 2-aminopyridine-4-carboxylic acid biodegradation pathways, responding to concerns about API persistence in ecosystems. Meanwhile, material scientists utilize its chelating ability to develop luminescent materials for OLEDs—a sector experiencing exponential growth. These multidisciplinary applications make CAS 13362-28-2 a compound of significant commercial and academic interest.

Quality control of 2-aminopyridine-4-carboxylic acid requires strict adherence to ICH guidelines, particularly regarding residual solvents and heavy metal content. Suppliers often provide technical data sheets detailing storage conditions (typically 2-8°C under inert atmosphere) and compatibility with common reagents. These specifications are crucial for laboratories focusing on high-throughput screening or combinatorial chemistry workflows.

Emerging trends show increased searches for "2-aminopyridine-4-carboxylic acid solubility" and "CAS 13362-28-2 supplier," reflecting industrial demand. The compound's structure-activity relationships (SAR) are frequently discussed in medicinal chemistry forums, especially regarding bioisosteric replacements in lead optimization. Recent publications also explore its use in covalent organic frameworks (COFs)—a cutting-edge area in nanotechnology research.

In conclusion, 2-aminopyridine-4-carboxylic acid (CAS 13362-28-2) bridges multiple scientific domains with its adaptable chemistry. As research progresses toward targeted drug delivery and smart materials, this compound will likely remain at the forefront of innovation. Its balanced lipophilicity (LogP ~0.5) and hydrogen-bonding capacity make it a model substrate for studying molecular recognition phenomena—an enduring theme in modern chemistry.